2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one

• Molecular Formula: C19H18O3
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 2-(4-tert-butylphenyl)-3-hydroxychromen-4-one
• InChI: InChI=1S/C19H18O3/c1-19(2,3)13-10-8-12(9-11-13)18-17(21)16(20)14-6-4-5-7-15(14)22-18/h4-11,21H,1-3H3
• InChI Key: QBZIVWLZEFUVKA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)O

Description

2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one, also known as HBC, is a flavonoid that has been found to possess various biological activities. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one exerts its biological activities through various mechanisms. It has been found to inhibit the activity of various enzymes, including cyclooxygenase-2, lipoxygenase, and acetylcholinesterase. 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one also activates the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification enzymes. 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has also been found to modulate various signaling pathways, including the PI3K/Akt and MAPK pathways.
Biochemical and Physiological Effects:
2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has been found to possess various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, and to inhibit the growth and proliferation of cancer cells. 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has also been found to improve cognitive function and to protect against neurodegenerative diseases. Additionally, 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has been found to improve glucose metabolism and to reduce insulin resistance.

Advantages and Limitations for Lab Experiments

2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has several advantages for lab experiments. It is readily available and relatively inexpensive. 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one is also stable and can be stored for long periods without degradation. However, 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has some limitations for lab experiments. It has low solubility in water, which can affect its bioavailability and limit its use in certain assays. Additionally, 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one can exhibit batch-to-batch variability, which can affect the reproducibility of experiments.

Future Directions

There are several future directions for the study of 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one. One direction is to investigate the potential of 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to study the structure-activity relationship of 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one and to identify more potent derivatives. Additionally, the use of 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one in combination with other compounds or therapies could be explored. Finally, the development of more efficient synthesis methods for 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one could facilitate its use in research and drug development.
Conclusion:
In conclusion, 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one is a flavonoid that possesses various biological activities and has been extensively studied for its potential as a therapeutic agent. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has the potential to be a valuable tool for research and drug development, and further studies are warranted to fully explore its therapeutic potential.

Synthesis Methods

2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one can be synthesized using different methods, including the reaction of 4-tert-butylphenol with ethyl acetoacetate in the presence of a base, followed by cyclization with a Lewis acid catalyst. Another method involves the reaction of 4-tert-butylphenol with 2-hydroxyacetophenone in the presence of a catalyst, followed by cyclization. 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one can also be synthesized using microwave-assisted synthesis and other methods.

Scientific Research Applications

2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has been extensively studied for its biological activities. It has been found to possess antioxidant, anti-inflammatory, antitumor, and neuroprotective activities. 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has also been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes.